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molecular formula C6H9BN2O4 B1301089 2,4-Dimethoxypyrimidine-5-boronic acid CAS No. 89641-18-9

2,4-Dimethoxypyrimidine-5-boronic acid

Cat. No. B1301089
CAS RN: 89641-18-9
M. Wt: 183.96 g/mol
InChI Key: LKGKUACPLXCVOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07727988B2

Procedure details

2,4-Dimethoxy-pyrimidine-5-boronic acid (840 mg, 4.6 mmol) was dissolved in degassed n-PrOH (40 mL) and then 5-iodo-2,4-dimethyl-oxazole (Prep60, 850 mg, 3.8 mmol), Na2CO3 (848 mg, 8 mmol), PPh3 (332 mg, 1.3 mmol) and Pd(OAc)2 (85 mg, 0.38 mmol) were added. The suspension was stirred at reflux for 4 hours. The solvent was evaporated under vacuum and the crude was partitioned between water and ethyl acetate. The organic phase was dried (Na2SO4) and evaporated. The crude was purified by SCX cartridge to give 600 mg of the title compound (66% yield).
Name
2,4-Dimethoxy-pyrimidine-5-boronic acid
Quantity
840 mg
Type
reactant
Reaction Step One
Name
n-PrOH
Quantity
40 mL
Type
solvent
Reaction Step One
Name
5-iodo-2,4-dimethyl-oxazole
Quantity
850 mg
Type
reactant
Reaction Step Two
Name
Na2CO3
Quantity
848 mg
Type
reactant
Reaction Step Two
Name
PPh3
Quantity
332 mg
Type
reactant
Reaction Step Two
Name
Pd(OAc)2
Quantity
85 mg
Type
catalyst
Reaction Step Two
Name
title compound
Yield
66%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[N:8]=[C:7]([O:9][CH3:10])[C:6](B(O)O)=[CH:5][N:4]=1.I[C:15]1[O:19][C:18]([CH3:20])=[N:17][C:16]=1[CH3:21].C([O-])([O-])=O.[Na+].[Na+].C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>C(O)CC.CC([O-])=O.CC([O-])=O.[Pd+2]>[CH3:20][C:18]1[O:19][C:15]([C:6]2[C:7]([O:9][CH3:10])=[N:8][C:3]([O:2][CH3:1])=[N:4][CH:5]=2)=[C:16]([CH3:21])[N:17]=1 |f:2.3.4,7.8.9|

Inputs

Step One
Name
2,4-Dimethoxy-pyrimidine-5-boronic acid
Quantity
840 mg
Type
reactant
Smiles
COC1=NC=C(C(=N1)OC)B(O)O
Name
n-PrOH
Quantity
40 mL
Type
solvent
Smiles
C(CC)O
Step Two
Name
5-iodo-2,4-dimethyl-oxazole
Quantity
850 mg
Type
reactant
Smiles
IC1=C(N=C(O1)C)C
Name
Na2CO3
Quantity
848 mg
Type
reactant
Smiles
C(=O)([O-])[O-].[Na+].[Na+]
Name
PPh3
Quantity
332 mg
Type
reactant
Smiles
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3
Name
Pd(OAc)2
Quantity
85 mg
Type
catalyst
Smiles
CC(=O)[O-].CC(=O)[O-].[Pd+2]

Conditions

Stirring
Type
CUSTOM
Details
The suspension was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 4 hours
Duration
4 h
CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under vacuum
CUSTOM
Type
CUSTOM
Details
the crude was partitioned between water and ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried (Na2SO4)
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The crude was purified by SCX cartridge

Outcomes

Product
Name
title compound
Type
product
Smiles
CC=1OC(=C(N1)C)C=1C(=NC(=NC1)OC)OC
Measurements
Type Value Analysis
AMOUNT: MASS 600 mg
YIELD: PERCENTYIELD 66%
YIELD: CALCULATEDPERCENTYIELD 67.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.